Cas no 2185980-53-2 (1-4-(furan-2-yl)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(furan-2-yl)piperidin-1-ylprop-2-en-1-one
• CAS No: 2185980-53-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5408879
• PubChem ID: 132317326
• Update Time: 2025-10-28

1-4-(furan-2-yl)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-Furanyl)-1-piperidinyl]-2-propen-1-one
• 1-4-(furan-2-yl)piperidin-1-ylprop-2-en-1-one

• Inchi： 1S/C12H15NO2/c1-2-12(14)13-7-5-10(6-8-13)11-4-3-9-15-11/h2-4,9-10H,1,5-8H2
• InChI Key： JTLRYTSQHQCLMY-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CO2)CC1)(=O)C=C

Experimental Properties

• Density: 1.095±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 367.5±31.0 °C(Predicted)
• pka: -1.31±0.40(Predicted)

Additional information on 1-4-(furan-2-yl)piperidin-1-ylprop-2-en-1-one

Chemical Profile of 1-4-(furan-2-yl)piperidin-1-ylprop-2-en-1-one (CAS No. 2185980-53-2)

1-4-(furan-2-yl)piperidin-1-ylprop-2-en-1-one is a heterocyclic compound featuring a unique structural motif that has garnered significant attention in the field of pharmaceutical chemistry. The molecule consists of a piperidine ring fused with a furan moiety, connected to a propenone group, which contributes to its diverse chemical reactivity and potential biological activity. This compound, identified by its Chemical Abstracts Service (CAS) number 2185980-53-2, represents an intriguing scaffold for the development of novel therapeutic agents.

The structural composition of 1-4-(furan-2-yl)piperidin-1-ylprop-2-en-1-one places it within a class of molecules known for their ability to interact with biological targets in complex ways. The piperidine ring is a common pharmacophore in drug discovery, often found in antipsychotic, antihistaminic, and antiviral medications due to its ability to modulate receptor binding. The incorporation of a furan ring introduces additional electronic and steric features, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of 1-4-(furan-2-yl)piperidin-1-ylprop-2-en-1-one with greater accuracy. Studies suggest that the compound may exhibit properties relevant to neurological disorders, inflammation, and cancer pathways. The propenone group, in particular, has been identified as a key pharmacophoric element in several bioactive molecules, capable of engaging with enzymes and receptors through hydrogen bonding and hydrophobic interactions.

In the context of drug discovery, the synthesis of 1-4-(furan-2-yl)piperidin-1-ylprop-2-en-1-one has been optimized using modern synthetic methodologies to enhance yield and purity. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated coupling reactions, have been employed to construct the complex heterocyclic core efficiently. These synthetic approaches not only streamline the production process but also allow for the facile introduction of structural modifications, enabling the exploration of a wide range of analogs.

The biological evaluation of 1-(4-(furan(2H)-yl)piperidin(4H)-yl)propa(2E)none (CAS No. 2185980(53)-2) has revealed promising preliminary results in vitro. Initial assays have shown potential inhibitory activity against certain kinases and enzymes implicated in disease pathways. For instance, research indicates that derivatives of this scaffold may interfere with signaling cascades involved in tumor growth and progression. Such findings underscore the importance of 1(4(furan(2H) yl)piperidin(4H) yl)propa(2E none CAS No 2185980(53)-2) as a lead compound for further medicinal chemistry optimization.

The pharmacokinetic profile of CAS No 2185980 53 2 is another critical aspect that has been examined in preclinical studies. The compound's solubility and metabolic stability have been assessed using high-throughput screening techniques and dynamic ligand design principles. These studies aim to identify structural features that can enhance bioavailability while minimizing rapid degradation by metabolic enzymes such as cytochrome P450 oxidases. The integration of these findings into the molecular design process is essential for advancing candidates toward clinical development.

Recent publications have highlighted the role of furan-piperidine hybrids in addressing unmet medical needs. The structural framework of CAS No 2185980 53 2 aligns with this trend, demonstrating how novel heterocyclic systems can be leveraged to develop next-generation therapeutics. By combining computational modeling with experimental validation, researchers are gaining deeper insights into how subtle modifications within the molecule can modulate its biological effects.

The synthesis and characterization of CAS No 2185980 53 2 have also contributed to our understanding of reaction mechanisms in organic chemistry. The use of advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry has provided detailed insights into the electronic structure and conformational preferences of the molecule. These data are invaluable for guiding further synthetic efforts and for interpreting biological activity data.

In conclusion,CAS No 2185980 53 2 (also known as 1-(4-(furan(2H) yl)piperidin(4H) yl)propa(2E none) represents a compelling example of how structural complexity can be harnessed for therapeutic benefit. Its unique combination of pharmacophoric elements makes it a promising candidate for further exploration in drug discovery programs targeting neurological disorders, cancer, and inflammatory diseases. As research continues to uncover new biological functions associated with this scaffold,CAS No 2185980 (53)-2 is poised to play an important role in shaping future therapeutic strategies.